Cas no 1806811-18-6 (4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine)

• Product Name: 4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine
• CAS No: 1806811-18-6
• MF: C₆H₆ClF₂N₃
• MW: 193.581746578217
• CID: 4926317
• Update Time: 2025-10-30

4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine

• Inchi： 1S/C6H6ClF2N3/c7-3-2(5(8)9)1-12-6(11)4(3)10/h1,5H,10H2,(H2,11,12)
• InChI Key： IYZHVBKZERIUGH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC=C1C(F)F)N

Computed Properties

• Exact Mass: 193.022
• Monoisotopic Mass: 193.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.9

Additional information on 4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine

4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine (CAS No. 1806811-18-6): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine, identified by the CAS number 1806811-18-6, is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. Its unique structural features, comprising a pyridine core substituted with a chloro group, two amino groups, and a difluoromethyl moiety, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has found applications in the development of novel therapeutic agents targeting a range of diseases, including cancer, infectious disorders, and neurological conditions.

The< strong>pyridine scaffold is a fundamental building block in medicinal chemistry due to its prevalence in biologically active compounds. The presence of both< strong>amino groups at the 2 and 3 positions enhances the reactivity of the molecule, allowing for further functionalization through condensation reactions, nucleophilic substitutions, or coupling techniques. The< strong>chloro substituent at the 4-position provides an additional handle for chemical manipulation, enabling the introduction of diverse pharmacophores. Moreover, the< strong difluoromethyl group contributes to metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, there has been growing interest in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. 4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine has been utilized as a key precursor in the synthesis of potent inhibitors such as< strong imatinib-like compounds. These inhibitors have demonstrated significant efficacy in clinical trials and have become cornerstone therapies for certain cancers. The< strong amino groups in this compound allow for easy conjugation with other pharmacophores, facilitating the design of molecules with improved selectivity and reduced side effects.

The< strong difluoromethyl group is particularly noteworthy due to its ability to enhance binding interactions with biological targets. This moiety has been shown to improve pharmacokinetic properties by increasing lipophilicity and metabolic stability. Recent studies have highlighted its role in enhancing the activity of antiviral agents against RNA viruses. For instance, derivatives of< strong >4-Chloro-2,3-diamino-5-(difluoromethyl)pyridinehave been investigated for their potential to inhibit viral proteases and polymerases, offering promising candidates for treating emerging infectious diseases.

Beyond its applications in oncology and virology, this compound has also been explored in the treatment of neurological disorders. The< strong pyridine core is commonly found in neuroactive compounds due to its ability to interact with central nervous system receptors. Researchers have leveraged< strong >4-Chloro-2,3-diamino-5-(difluoromethyl)pyridineto develop novel agents targeting neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. The< strong chloro and< strong difluoromethylsubstituents contribute to optimizing pharmacokinetic profiles while maintaining high affinity for therapeutic targets.

The synthesis of< strong >4-Chloro-2,3-diamino-5-(difluoromethyl)pyridineinvolves multi-step organic transformations that highlight modern synthetic methodologies. Advances in catalytic processes have enabled more efficient and sustainable routes to this intermediate. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups with high precision. Additionally, green chemistry principles have been applied to minimize waste and improve yields, aligning with global efforts toward environmentally responsible pharmaceutical production.

The versatility of< strong >4-Chloro-2,3-diamino-5-(difluoromethyl)pyridineis further underscored by its utility in fragment-based drug discovery programs. By serving as a scaffold for structure-based drug design (SBDD), this compound allows researchers to rapidly screen libraries of derivatives for lead compounds with desired biological activity. Its modular nature facilitates the introduction of diverse substituents without compromising overall molecular integrity.

In conclusion,< strong >4-Chloro-2,3-diamino-5-(difluoromethyl)pyridine(CAS No.< strong >1806811-18-6) represents a cornerstone intermediate in contemporary pharmaceutical synthesis. Its unique structural attributes enable the development of innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic strategies, this compound will undoubtedly remain a pivotal component in the quest for novel treatments that address unmet medical needs.